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Introduction
Lometrexol disodium, also known as DDATHF (5,10-dideaza-5,6,7,8-tetrahydrofolic acid), is

a potent, second-generation antifolate antimetabolite.[1][2] Its primary mechanism of action

involves the specific and high-affinity inhibition of glycinamide ribonucleotide formyltransferase

(GARFT), a crucial enzyme in the de novo purine biosynthesis pathway.[1][2][3] By disrupting

this pathway, Lometrexol leads to the depletion of intracellular purine pools, which are essential

for DNA and RNA synthesis. This ultimately results in cell cycle arrest, primarily during the S

phase, and subsequent apoptosis in rapidly proliferating cancer cells. Notably, Lometrexol has

demonstrated activity against tumors that have developed resistance to the first-generation

antifolate, methotrexate. This guide provides a comprehensive overview of the early preclinical

studies of Lometrexol disodium, detailing its mechanism of action, in vitro and in vivo efficacy,

and summarizing key experimental protocols.

Mechanism of Action: Targeting Purine Synthesis
Lometrexol disodium exerts its cytotoxic effects by targeting a critical step in the de novo

purine synthesis pathway. This pathway is essential for the production of adenosine and
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guanosine, the building blocks of DNA and RNA.
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Mechanism of action of Lometrexol (DDATHF).

Quantitative Data
In Vitro Efficacy: Inhibition of Cancer Cell Proliferation
The anti-proliferative activity of Lometrexol has been assessed across various human cancer

cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for its potency. The

cytotoxicity of Lometrexol is notably influenced by the concentration of folic acid in the cell

culture medium.

Cell Line Cancer Type IC50 (nM)
Folic Acid
Concentration

CCRF-CEM Human Leukemia 2.9 Not Specified

IGROV-1 Ovarian Carcinoma 16 200 nM

OVCAR3 Ovarian Carcinoma 50 2.27 µM

OVCAR3 Ovarian Carcinoma 2
Folic acid-free

medium

SW626 Ovarian Carcinoma Not Specified Not Specified

Table 1: In Vitro Cytotoxicity of Lometrexol in Various Cancer Cell Lines.

In Vivo Efficacy: Anti-Tumor Activity in Xenograft Models
Preclinical studies in murine models have demonstrated the anti-tumor activity of Lometrexol.

Folic acid supplementation has been shown to be crucial for managing toxicity while

maintaining efficacy.
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Animal Model Tumor Type
Lometrexol
Dose (mg/kg)

Dosing
Schedule

Outcome

C57/BL6 Mice
Colon 38

Carcinoma
50

Single i.p.

injection

Prolonged

depletion of

purine

nucleotides in

the tumor.

C57/BL6 Mice
Colon 38

Carcinoma
25, 37.5, 50

i.p., 4 or 8 hours

prior to 5-FU

Significant

increase in the

anti-tumor

activity of 5-FU.

Table 2: Preclinical In Vivo Efficacy of Lometrexol.

Experimental Protocols
GARFT Enzyme Inhibition Assay (Spectrophotometric
Method)
This protocol outlines a method to determine the inhibitory activity of Lometrexol on its target

enzyme, GARFT.

Principle: The activity of GARFT is measured by monitoring the increase in absorbance at 295

nm, which corresponds to the formation of the product, 5,8-dideazatetrahydrofolate.

Materials:

Purified human GARFTase

α,β-glycinamide ribonucleotide (GAR)

10-formyl-5,8-dideazafolate (10-CHODDF)

Lometrexol disodium

0.1 M HEPES buffer, pH 7.5
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DMSO

UV-transparent 96-well plate

Spectrophotometer

Procedure:

Prepare a stock solution of Lometrexol in DMSO.

In a UV-transparent 96-well plate, prepare a 150 µL reaction mixture containing:

30 µM α,β-GAR

5.4 µM 10-CHODDF

Varying concentrations of Lometrexol in 0.1 M HEPES buffer (pH 7.5).

Pre-incubate the plate at 37°C.

Initiate the reaction by adding 150 µL of 20 nM purified GARFTase to each well.

Immediately shake the plate for 5 seconds.

Monitor the increase in absorbance at 295 nm over time.

Calculate the initial reaction rates from the linear portion of the absorbance versus time

curve.

Determine the Ki value by fitting the initial rates against inhibitor concentrations using

appropriate enzyme inhibition models.

Prepare Reaction Mixture
(GAR, 10-CHODDF, Lometrexol) Pre-incubate at 37°C Add GARFTase to Initiate Measure Absorbance at 295 nm Calculate Initial Rates Determine Ki Value

Click to download full resolution via product page

Workflow for the GARFT Inhibition Assay.
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In Vitro Cell Viability Assay (MTT Assay)
This protocol details the determination of Lometrexol's cytotoxic effects on cancer cell lines.

Materials:

Cancer cell line of interest

Lometrexol disodium

Folic Acid

Complete cell culture medium (e.g., RPMI-1640)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO

96-well plates

Procedure:

Cell Seeding:

Harvest and count cells.

Seed cells in a 96-well plate at an optimal density (e.g., 5,000-10,000 cells/well).

Incubate overnight to allow for cell attachment.

Drug Treatment:

Prepare serial dilutions of Lometrexol in culture medium with varying concentrations of

folic acid.
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Remove the overnight culture medium and add the drug-containing medium.

Incubate for the desired treatment period (e.g., 72 hours).

MTT Assay:

Add MTT solution to each well and incubate for 3-4 hours at 37°C.

Remove the medium and add DMSO to dissolve the formazan crystals.

Shake the plate gently for 10-15 minutes.

Data Acquisition and Analysis:

Measure the absorbance of each well at 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the untreated control.

Plot dose-response curves to determine the IC50 values.
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Workflow for the In Vitro Cell Viability (MTT) Assay.

In Vivo Xenograft Tumor Model
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This protocol provides a general framework for evaluating the anti-tumor efficacy of Lometrexol

in a murine xenograft model.

Materials:

Immunocompromised mice (e.g., nude or SCID)

Cancer cell line of interest

Lometrexol disodium for injection

Folic acid for supplementation

Matrigel (optional)

Sterile PBS

Calipers

Procedure:

Tumor Cell Implantation:

Resuspend cancer cells in sterile PBS or a PBS/Matrigel mixture.

Inject the cell suspension subcutaneously into the flank of each mouse.

Folic Acid Supplementation and Tumor Growth Monitoring:

Once tumors are palpable and reach a specified size (e.g., 100-200 mm³), randomize

mice into treatment and control groups.

Begin folic acid supplementation (e.g., in drinking water or diet).

Lometrexol Treatment:

After a period of folic acid supplementation (e.g., 7 days), initiate Lometrexol treatment via

the desired route (e.g., intraperitoneal injection).
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Tumor Measurement and Data Analysis:

Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume.

Monitor the body weight and general health of the mice.

At the end of the study, euthanize the mice and excise the tumors for further analysis.

Plot tumor growth curves and calculate tumor growth inhibition (TGI).

Implant Tumor Cells in Mice

Monitor Tumor Growth

Randomize Mice into Groups

Administer Folic Acid

Administer Lometrexol

Measure Tumor Volume & Body Weight

Repeatedly

Analyze Data (TGI, Survival)
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Workflow for an In Vivo Xenograft Tumor Model Study.

Conclusion
The early preclinical data for Lometrexol disodium demonstrate its potential as a potent and

specific inhibitor of de novo purine synthesis with significant anti-tumor activity. The in vitro and

in vivo studies highlight its efficacy, particularly in the context of folic acid supplementation to

mitigate toxicity. The provided experimental protocols offer a foundational framework for

researchers to further investigate the therapeutic potential of Lometrexol and similar GARFT

inhibitors in the development of novel cancer therapies. Further detailed studies on a wider

range of cancer models, along with comprehensive pharmacokinetic and toxicology profiling,

will be crucial in fully elucidating its clinical utility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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